Cas no 396724-51-9 (2-(2,4-dichlorophenoxy)-N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide)

• Product Name: 2-(2,4-dichlorophenoxy)-N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide
• CAS No: 396724-51-9
• MF: C₂₀H₁₇Cl₂N₃O₂S
• MW: 434.338881254196
• CID: 6295024
• PubChem ID: 4104004
• Update Time: 2025-10-10

2-(2,4-dichlorophenoxy)-N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dichlorophenoxy)-N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide
• AKOS024599834
• F0778-0433
• 2-(2,4-dichlorophenoxy)-N-[2-(2-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]acetamide
• 396724-51-9
• SR-01000445313-1
• SR-01000445313
• 2-(2,4-dichlorophenoxy)-N-(2-(o-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide
• 2-(2,4-dichlorophenoxy)-N-[2-(2-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]acetamide
• Oprea1_644978

• Inchi： 1S/C20H17Cl2N3O2S/c1-12-4-2-3-5-17(12)25-20(14-10-28-11-16(14)24-25)23-19(26)9-27-18-7-6-13(21)8-15(18)22/h2-8H,9-11H2,1H3,(H,23,26)
• InChI Key： BKFNQIJPQQAAIQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC(NC1=C2CSCC2=NN1C1C=CC=CC=1C)=O)Cl

Computed Properties

• Exact Mass: 433.0418534g/mol
• Monoisotopic Mass: 433.0418534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 81.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-(2,4-dichlorophenoxy)-N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide

Research Brief on 2-(2,4-dichlorophenoxy)-N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide (CAS: 396724-51-9)

Recent studies on the compound 2-(2,4-dichlorophenoxy)-N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide (CAS: 396724-51-9) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thienopyrazole scaffold, has garnered attention due to its promising pharmacological properties, including anti-inflammatory and anticancer activities. The following research brief synthesizes the latest findings on this molecule, focusing on its synthesis, mechanism of action, and therapeutic applications.

The synthesis of 2-(2,4-dichlorophenoxy)-N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide involves a multi-step process that includes the condensation of 2,4-dichlorophenoxyacetic acid with a thienopyrazole derivative. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for preclinical studies. Researchers have also explored structural modifications to enhance its bioavailability and reduce potential off-target effects.

In vitro and in vivo studies have demonstrated that this compound exhibits significant inhibitory effects on key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). These findings suggest its potential as a candidate for treating chronic inflammatory diseases. Additionally, preliminary data indicate that the compound may induce apoptosis in certain cancer cell lines, particularly those associated with breast and colorectal cancers, through the modulation of apoptotic pathways and cell cycle arrest.

Despite these promising results, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 2-(2,4-dichlorophenoxy)-N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide. Current research efforts are focused on improving its solubility and metabolic stability to facilitate further clinical development. Collaborative studies between academic institutions and pharmaceutical companies are underway to explore its full therapeutic potential.

In conclusion, 2-(2,4-dichlorophenoxy)-N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide represents a promising lead compound in the search for new anti-inflammatory and anticancer agents. Continued research into its mechanism of action and therapeutic efficacy will be critical for advancing its development and eventual clinical application. This brief underscores the importance of interdisciplinary collaboration in translating chemical discoveries into viable medical treatments.